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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide

CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Executive Summary
2-Methoxyisonicotinamide is a pyridine derivative characterized by a carboxamide group at

the C4 position and a methoxy substituent at the C2 position. While the pyridine ring confers

aromatic stability, the molecule is susceptible to specific degradation pathways in aqueous

environments, primarily amide hydrolysis and, under extreme conditions, O-demethylation.

This guide details the mechanistic basis of these instabilities, provides a validated protocol for

forced degradation studies (stress testing), and outlines the analytical methodologies required

for quantification.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
Understanding the electronic environment is crucial for predicting stability. The 2-methoxy

group exerts competing electronic effects on the pyridine ring:
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Inductive Effect (-I): Withdraws electron density, potentially increasing the electrophilicity of

the C4-carbonyl carbon (making it more susceptible to nucleophilic attack by

water/hydroxide).

Resonance Effect (+R): Donates electron density into the ring, which can stabilize the

protonated form of the pyridine nitrogen but has a lesser effect on the distal C4 amide.

Property Description

IUPAC Name 2-Methoxy-4-pyridinecarboxamide

Molecular Formula

C

H

N

O

Molecular Weight 152.15 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol;

Moderately soluble in Water.[1][2]

pKa (Predicted)
~3.5 - 4.0 (Pyridine N). The amide N is non-

basic.

H-Bonding
Donor: 1 (Amide NH

), Acceptor: 3 (Pyridine N, Amide O, Methoxy O)

Degradation Mechanisms
In aqueous solution, 2-Methoxyisonicotinamide follows three primary degradation pathways.

Pathway A: Amide Hydrolysis (Dominant)
The most significant risk is the hydrolysis of the amide bond to form 2-Methoxyisonicotinic Acid

and ammonia. This reaction is pH-dependent:
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Acid-Catalyzed: Protonation of the carbonyl oxygen increases electrophilicity, facilitating

water attack.

Base-Catalyzed: Direct nucleophilic attack by hydroxide (

) on the carbonyl carbon.

Neutral pH: The reaction is extremely slow but can be accelerated by heat.

Pathway B: O-Demethylation (Secondary)
Under strong acidic conditions (e.g., 1N HCl at elevated temperatures), the ether linkage can

be cleaved, converting the methoxy group to a hydroxyl group, resulting in 2-

Hydroxyisonicotinamide (which tautomerizes to the 2-pyridone form). This is kinetically slower

than amide hydrolysis.

Pathway C: Photolytic Degradation
Pyridine derivatives often absorb UV light. Excitation can lead to ring opening or N-oxide

formation, although the 2-methoxy group adds some stability compared to unsubstituted

pyridines.

Visualization of Degradation Pathways
The following diagram illustrates the mechanistic flow of degradation.
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Click to download full resolution via product page

Figure 1: Primary degradation pathways of 2-Methoxyisonicotinamide in aqueous media.

Experimental Protocol: Forced Degradation Study
To empirically determine the stability profile, perform the following stress tests. This protocol is

aligned with ICH Q1A(R2) guidelines.

Sample Preparation
Stock Solution: Prepare a 1.0 mg/mL stock solution of 2-Methoxyisonicotinamide in

Methanol or Acetonitrile.

Working Solution: Dilute to 100 µg/mL using the specific stress media below.

Stress Conditions Table
Stress Type Medium Conditions

Sampling
Timepoints

Expected
Degradant

Acid Hydrolysis 0.1 N HCl 60°C
0, 2, 4, 8, 24

Hours

2-

Methoxyisonicoti

nic Acid

Base Hydrolysis 0.1 N NaOH Room Temp 0, 1, 2, 4 Hours

2-

Methoxyisonicoti

nic Acid

Oxidation

3% H

O
Room Temp 0, 2, 6, 24 Hours N-Oxides

Thermal Water (pH 7) 80°C
0, 24, 48, 72

Hours
Minor Hydrolysis

Photostability Water 1.2M Lux hours End of cycle
Unspecified

Photoproducts

Neutralization & Quenching
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Critical Step: Before HPLC analysis, all acid/base samples must be neutralized to pH 7.0 to

prevent damage to the HPLC column and to stop the reaction.

Oxidation Quenching: Add Sodium Metabisulfite to quench excess peroxide.

Analytical Methodology (HPLC-UV)
A stability-indicating method must separate the parent peak from the acid hydrolysis product.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm)

Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

Mobile Phase B: Acetonitrile

Gradient:

0-2 min: 5% B (Isocratic)

2-10 min: 5% -> 60% B (Linear Gradient)

10-12 min: 60% -> 95% B (Wash)

Flow Rate: 1.0 mL/min

Detection: UV at 260 nm (Pyridine characteristic absorption)

Column Temp: 30°C

Note on Elution Order: Due to the carboxylic acid group, the 2-Methoxyisonicotinic Acid

degradant will be more polar and elute earlier (lower Retention Time) than the parent amide.

Data Interpretation & Kinetics
Calculating Degradation Rate ( )
For hydrolysis, the degradation typically follows pseudo-first-order kinetics when water is in

excess. Plot the natural log of the remaining concentration over time:
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Where:

= Concentration (Peak Area) at time

= Observed rate constant (h

)

Half-Life Estimation ( )
Stability Workflow Diagram
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Figure 2: Step-by-step workflow for the forced degradation study.
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Storage and Handling Recommendations
Based on the structural assessment and typical pyridine carboxamide behavior:

pH Sensitivity: Avoid storage in unbuffered aqueous solutions, as dissolved CO

can lower pH and accelerate hydrolysis over months.

Buffer Selection: Use Phosphate or Tris buffers at pH 6.0 - 7.5 for maximum stability.

Temperature: Store solid material at 2-8°C. Aqueous solutions should be prepared fresh or

frozen (-20°C).

Light: Protect from direct light (amber vials) due to the aromatic pyridine ring.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 74201, 2-Methoxypyridine. Retrieved from [Link]

RSC Advances.Denitrogenative synthesis of pyridine carboxamides. Royal Society of

Chemistry. Retrieved from [Link]

ICH Guidelines.Stability Testing of New Drug Substances and Products Q1A(R2).

International Council for Harmonisation.[3] Retrieved from [Link]

MDPI Molecules.Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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